Cas no 1183650-24-9 (2-[(2-Bromophenyl)amino]cyclohexan-1-ol)

• Product Name: 2-[(2-Bromophenyl)amino]cyclohexan-1-ol
• CAS No: 1183650-24-9
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5734272
• PubChem ID: 60884194
• Update Time: 2026-03-11

2-[(2-Bromophenyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(2-bromophenyl)amino]cyclohexan-1-ol
• EN300-126558
• AKOS010105280
• 2-(2-bromoanilino)cyclohexan-1-ol
• 1183650-24-9
• 2-(2-bromoanilino)cyclohexanol
• 2-[(2-Bromophenyl)amino]cyclohexan-1-ol

• Inchi： 1S/C12H16BrNO/c13-9-5-1-2-6-10(9)14-11-7-3-4-8-12(11)15/h1-2,5-6,11-12,14-15H,3-4,7-8H2
• InChI Key： UHHFUTFRKBIWMJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC1CCCCC1O

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-[(2-Bromophenyl)amino]cyclohexan-1-ol

Introduction to 2-[(2-Bromophenyl)amino]cyclohexan-1-ol (CAS No. 1183650-24-9)

2-[(2-Bromophenyl)amino]cyclohexan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1183650-24-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclohexanone backbone substituted with an amino group linked to a 2-bromophenyl moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both aromatic and aliphatic components makes it a versatile scaffold for further derivatization and exploration in drug discovery.

The structural motif of 2-[(2-Bromophenyl)amino]cyclohexan-1-ol combines the rigidity of the brominated aromatic ring with the flexibility of the cyclohexane ring, which is a common feature in many pharmacologically active molecules. This combination can influence both the solubility and binding affinity of the compound, making it an attractive candidate for various therapeutic applications. The bromine atom at the para position of the phenyl ring further enhances its reactivity, allowing for subsequent functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been growing interest in developing novel molecules that can modulate central nervous system (CNS) activity. The cyclohexanone moiety in 2-[(2-Bromophenyl)amino]cyclohexan-1-ol is reminiscent of several known psychoactive agents, suggesting potential applications in neuropharmacology. Preliminary studies have hinted at its utility in addressing neurological disorders by interacting with specific neurotransmitter receptors or enzymes. For instance, analogs with similar structural features have been investigated for their potential in treating conditions such as depression, anxiety, and cognitive dysfunction.

The pharmacological profile of 2-[(2-Bromophenyl)amino]cyclohexan-1-ol is further influenced by its stereochemistry. The chiral center at the C1 position of the cyclohexane ring can exist as either the (R)- or (S)-enantiomer, each potentially exhibiting distinct biological activities. Research has shown that enantiomeric purity is critical in drug development, as different enantiomers can have varying efficacy and side effect profiles. Therefore, methods for the stereoselective synthesis of this compound are of paramount importance.

Advances in synthetic methodologies have enabled more efficient and scalable production of 2-[(2-Bromophenyl)amino]cyclohexan-1-ol. Modern techniques such as flow chemistry and catalytic asymmetric synthesis have opened new avenues for constructing complex molecular architectures with high precision. These innovations not only improve yield but also reduce environmental impact by minimizing waste and energy consumption.

The role of computational chemistry in designing and optimizing 2-[(2-Bromophenyl)amino]cyclohexan-1-ol cannot be overstated. Molecular modeling techniques, including docking studies and quantum mechanical calculations, have become indispensable tools for predicting binding affinities and understanding molecular interactions at the atomic level. By integrating experimental data with computational insights, researchers can accelerate the discovery process and prioritize compounds for further validation.

In conclusion, 2-[(2-Bromophenyl)amino]cyclohexan-1-ol represents a promising lead compound with potential applications across multiple therapeutic areas. Its unique structural features and reactivity make it a valuable scaffold for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new biological targets and synthetic strategies, compounds like this are poised to play a pivotal role in advancing drug discovery efforts worldwide.